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Compound of Interest

Compound Name: Ethyl 2-(5-Oxazolyl)benzoate

Cat. No.: B1470951

CAS Number: 1186127-15-0

For: Researchers, scientists, and drug development professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-(5-Oxazolyl)benzoate, a
heterocyclic building block with significant potential in medicinal chemistry and materials
science. While not extensively documented in peer-reviewed literature, its structural motifs—an
oxazole ring linked to an ethyl benzoate scaffold—position it as a valuable intermediate for the
synthesis of complex molecular architectures. This document outlines its physicochemical
properties, proposes a detailed synthetic pathway based on established chemical principles,
and explores its potential applications, particularly in drug discovery. The guide is intended to
serve as a foundational resource for researchers looking to incorporate this versatile molecule
into their synthetic programs.

Introduction and Overview

Ethyl 2-(5-Oxazolyl)benzoate (CAS No. 1186127-15-0) is a bifunctional organic molecule that
merges the aromatic and electron-rich nature of the oxazole ring with the classic reactivity of an
ethyl benzoate moiety. The oxazole heterocycle is a well-regarded pharmacophore, present in
numerous biologically active compounds, prized for its ability to engage in hydrogen bonding
and other non-covalent interactions with biological targets. The ethyl benzoate portion, on the
other hand, serves as a versatile chemical handle for further synthetic transformations.
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The strategic placement of the oxazole at the 2-position of the benzoate ring creates a
sterically influenced and electronically distinct environment, offering unique opportunities for the
design of novel pharmaceuticals and functional materials. Commercial availability suggests its
utility as a building block, particularly in the synthesis of anti-inflammatory and antimicrobial
agents, as well as in the development of fluorescent dyes and optical brighteners.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-(5-Oxazolyl)benzoate is
presented in Table 1. This data is compiled from commercially available sources and theoretical

calculations.
Property Value Source
CAS Number 1186127-15-0 [2]
Molecular Formula C12H11NO3 [2]
Molecular Weight 217.22 g/mol [2]
Predicted: White to off-white
Appearance . .
solid or oil
Typically 297% (commercial
Purity ypiealy ( [2]
grade)
Room temperature, dry
Storage N [2]
conditions
0O=C(OCC)C1=CC=CC=C1C2
SMILES
=CN=CO2
MDL Number MFCD18375300 [2]

Proposed Synthetic Pathway

While a specific, peer-reviewed synthesis for Ethyl 2-(5-Oxazolyl)benzoate is not readily
available in the scientific literature, a scientifically sound and logical two-step pathway can be
proposed. This pathway commences with the synthesis of the key intermediate, 2-(5-
Oxazolyl)benzoic acid, followed by a classic Fischer esterification.
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Step 1: Synthesis of 2-(5-Oxazolyl)benzoic acid

Starting Materials ~ Oxazole Ring Formation 2-(5-Oxazolyl)benzoic acid
(e.g., 2-aminobenzoic acid derivative) " | (e.g., Condensation/Cyclization) (CAS: 169508-94-5)

\ 4

Step 2: Esterification

Acid Catalyst (e.g., H2504) EthY(ICZA(SS_-%);agfgI_)lbs_%Z)oate

A

Ethanol (EtOH)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Ethyl 2-(5-Oxazolyl)benzoate.

Step 1: Synthesis of 2-(5-Oxazolyl)benzoic acid (CAS:
169508-94-5)

The synthesis of the oxazole ring is a cornerstone of heterocyclic chemistry. While multiple
methods exist, a plausible approach for creating the 2-(5-Oxazolyl)benzoic acid scaffold would
involve the condensation and cyclization of appropriate precursors. One common strategy for
forming a 5-substituted oxazole involves the reaction of a compound containing an a-
hydroxyketone or equivalent with a source of formamide or a similar reagent to provide the
remaining atoms of the oxazole ring.

Hypothetical Protocol:

e Precursor Synthesis: A suitable starting material would be a derivative of 2-aminobenzoic
acid that is transformed to introduce the necessary functionality for oxazole ring formation.
The specific choice of reagents would depend on the desired bond disconnections for the
oxazole ring.
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e Cyclization: The precursor would then be subjected to cyclization conditions. For instance, a
reaction analogous to the Robinson-Gabriel synthesis would involve the dehydration of a 2-
acylaminoketone.

o Work-up and Isolation: Following the reaction, a standard aqueous work-up, extraction with
an organic solvent, and purification by chromatography or recrystallization would yield the
desired 2-(5-Oxazolyl)benzoic acid.

Step 2: Fischer Esterification to Ethyl 2-(5-
Oxazolyl)benzoate

With the carboxylic acid precursor in hand, the final step is a straightforward Fischer
esterification. This is a classic and reliable acid-catalyzed reaction between a carboxylic acid
and an alcohol.

Fischer Esterification Workflow

Mix 2-(5-Oxazolyl)benzoic acid X Reflux mixture B . . N
i oxcene Bl Add catalytic H2504 (monitor by TLC) Quench with NaHCO: (ag) Extract with Ethyl Acetate Dry organic layer (Naz50s) Concentrate in vacuo Purify by Chromatography Final Product

Click to download full resolution via product page
Caption: Experimental workflow for the esterification of 2-(5-Oxazolyl)benzoic acid.
Detailed Experimental Protocol:

» Reaction Setup: To a solution of 2-(5-Oxazolyl)benzoic acid (1.0 eq) in absolute ethanol (20-
30 volumes), add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) dropwise at
room temperature.

» Heating: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-12
hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until
the starting material is consumed.
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o Work-up: After cooling to room temperature, carefully neutralize the reaction mixture with a
saturated aqueous solution of sodium bicarbonate.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 volumes). Combine the
organic layers.

» Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl
2-(5-Oxazolyl)benzoate.

Characterization and Analytical Data (Predicted)

As no published experimental data for Ethyl 2-(5-Oxazolyl)benzoate is available, the following
characterization data is predicted based on the structure and known spectral data of similar
compounds, such as ethyl benzoate.

Table 2: Predicted Spectroscopic Data

Technique Predicted Data

o (ppm): 8.0-7.8 (m, 1H, Ar-H), 7.6-7.4 (m, 3H,
Ar-H), 7.9 (s, 1H, oxazole-H), 7.2 (s, 1H,
oxazole-H), 4.4 (q, 2H, -OCH2CHs), 1.4 (t, 3H, -
OCHz2CHs).

1H NMR

o (ppm): 166 (C=0), 155 (oxazole-C), 150
13C NMR (oxazole-C), 132-128 (Ar-C), 125 (oxazole-C),
61 (-OCH2CHs), 14 (-OCH2CHs).

~3100 (C-H, aromatic), ~2980 (C-H, aliphatic),
IR (cm™1) ~1720 (C=0, ester), ~1600, 1450 (C=C,
aromatic), ~1100 (C-O, ester).

MS (ESI+) m/z: 218.07 [M+H]*, 240.05 [M+Na]*.
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Applications in Research and Development

The true value of Ethyl 2-(5-Oxazolyl)benzoate lies in its potential as a versatile intermediate
in the synthesis of more complex molecules with tailored properties.

Medicinal Chemistry and Drug Discovery

The oxazole ring is a key component in a wide array of pharmaceuticals. The presence of this
moiety in Ethyl 2-(5-Oxazolyl)benzoate makes it an attractive starting point for the
development of novel therapeutic agents.

» Anti-inflammatory Agents: The oxazole nucleus is found in several non-steroidal anti-
inflammatory drugs (NSAIDs). The ethyl benzoate handle can be hydrolyzed to the
corresponding carboxylic acid, a common feature of many NSAIDs, or can be further
derivatized to explore other interactions with target enzymes like cyclooxygenases (COX-1
and COX-2).

» Antimicrobial Agents: Oxazole-containing compounds have demonstrated a broad spectrum
of antibacterial and antifungal activities. This building block can be used to generate libraries
of new compounds for screening against various microbial pathogens.

» Kinase Inhibitors: The planar, aromatic nature of the core structure can serve as a scaffold
for the design of kinase inhibitors, a critical class of anti-cancer drugs. The ester can be
converted to an amide to introduce vectors that can interact with the hinge region of a kinase
active site.
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Drug Discovery Potential

Further Derivatization —®{ Antimicrobial Agents

|

Ethyl 2-(5-Oxazolyl)benzoate p.| Amidation | Kinase Inhibitors

» Hydrolysis —— | Anti-inflammatory Agents

Click to download full resolution via product page

Caption: Potential synthetic routes from Ethyl 2-(5-Oxazolyl)benzoate in drug discovery.

Materials Science

The conjugated system formed by the benzene and oxazole rings suggests potential
applications in materials science.

o Fluorescent Dyes and Optical Brighteners: The ability to absorb and emit light is a
characteristic of many conjugated heterocyclic systems. Modifications to the core structure
could be used to tune the photophysical properties, leading to the development of new
fluorescent probes for biological imaging or optical brighteners for various industrial
applications.[1]

Conclusion

Ethyl 2-(5-Oxazolyl)benzoate is a promising, yet under-explored, chemical building block. Its
synthesis is achievable through established and reliable chemical transformations. The
combination of the biologically relevant oxazole ring and the synthetically versatile ethyl
benzoate functionality makes it a valuable tool for researchers in medicinal chemistry and
materials science. This guide provides a foundational understanding of its properties, a
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practical approach to its synthesis, and an overview of its potential applications, thereby
enabling its broader use in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1470951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

